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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B051918

An In-depth Examination of [1,1'-Biphenyl]-4-ol for Scientific and Drug Development
Applications

This technical guide provides a comprehensive overview of 4-Phenylphenol (CAS No. 92-69-
3), an organic compound of significant interest in various scientific and industrial fields. This
document details its chemical identity, physicochemical properties, synthesis protocols, and key
applications, with a focus on its relevance to researchers, scientists, and professionals in drug
development.

Core Chemical Identity and Nomenclature

4-Phenylphenol is an aromatic organic compound, specifically a hydroxylated biphenyl. It is
one of three isomers of hydroxydiphenyl.[1] Its unique structure, featuring a hydroxyl group on
a biphenyl scaffold, underpins its chemical reactivity and biological activity.[2][3]

The standard nomenclature and identification numbers for this compound are crucial for
accurate research and regulatory compliance. The preferred IUPAC name for this compound is
[1,1'-Biphenyl]-4-ol.[1][4] Its universally recognized Chemical Abstracts Service (CAS) number
is 92-69-3.[1][51[6][71[8]

Table 1: Chemical Identifiers for 4-Phenylphenol
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Identifier Value
IUPAC Name [1,1'-Biphenyl]-4-ol[1][4]
CAS Number 92-69-3[1][5]1[6][71[8]

4-Hydroxybiphenyl, p-Phenylphenol, 4-
Other Names )
Biphenylol, 1-Hydroxy-4-phenylbenzene[1][6][7]

Molecular Formula C12H100[1][5][71[8]
SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)0[1]
InChl Key YXVFYQXJAXKLAK-UHFFFAOYSA-N[1][4]

Physicochemical Properties

4-Phenylphenol is a white to off-white crystalline solid, often appearing as flakes, with a faint
phenolic odor.[1][3][5] It exhibits limited solubility in water but is readily soluble in many organic
solvents, such as ethanol, acetone, and ether, as well as in alkaline solutions.[2][3][6] This
solubility profile is consistent with its structure, which combines a nonpolar biphenyl group with
a polar hydroxyl functional group.[3]

Table 2: Key Physicochemical Data for 4-Phenylphenol

Property Value

Molar Mass 170.21 g/mol [1][5][7][8]

Melting Point 164-166 °C[1][5][9]

Boiling Point 305-308 °C[1]

Appearance White to pale cream or pink powder/flakes[1][4]
[5]

Solubility in Water Very slightly soluble[1]

Purity (Typical) >97%][7]

Synthesis and Production
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4-Phenylphenol can be produced through several synthetic routes. Industrially, it is often
obtained as a byproduct in the high-temperature, base-catalyzed conversion of chlorobenzene
to phenol.[1] Another method involves the sulfonation of biphenyl followed by hydrolysis.[1]

For laboratory and research purposes, a common and efficient method is the palladium-
catalyzed Suzuki-Miyaura coupling reaction.[3] This reaction forms a carbon-carbon bond
between an aryl halide and an arylboronic acid, offering high yields and regioselectivity.[3]

Experimental Protocol: Synthesis via Suzuki Coupling

The following protocol describes the synthesis of 4-Phenylphenol from 4-iodophenol and
phenylboronic acid, adapted from established methodologies.[3][10]

Materials:

e Phenylboronic acid (122 mg)

e 4-lodophenol (220 mg)

e Potassium carbonate (414 mg)

¢ 10% Palladium on carbon (Pd/C) (3 mg)
o Deionized water (21 mL total)

e Methanol (MeOH) (10 mL)

2 M Hydrochloric acid (HCI)
Procedure:

e Reaction Setup: In a 50 mL round-bottom flask, combine phenylboronic acid, 4-iodophenoal,
potassium carbonate, and 10 mL of deionized water.[3][10]

o Catalyst Addition: Prepare a slurry of 10% Pd/C in 1 mL of deionized water and transfer it to
the reaction flask.[3][10]
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Reflux: Attach a condenser and reflux the mixture with vigorous stirring for approximately 30
minutes, or until a precipitate forms.[3][10]

Acidification: Allow the mixture to cool to room temperature. Acidify the solution to an acidic
pH using 2 M HCI (verify with indicator paper).[3]

Isolation: Filter the resulting solid, which contains the product and the catalyst, using a
Hirsch funnel. Wash the solid with 10 mL of water.[3][10]

Extraction: Transfer the solid back to the funnel and add 10 mL of methanol to dissolve the
product, collecting the filtrate.[3][10]

Precipitation: Add 10 mL of deionized water to the methanol filtrate to precipitate the 4-
Phenylphenol.[3][10]

Purification: The product can be further purified by recrystallization from a hot
methanol/water mixture.[3][10]

Drying: Filter the purified solid under vacuum and air dry.[3][10]
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Reaction Preparation
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Figure 1. Experimental workflow for the Suzuki coupling synthesis of 4-Phenylphenol.
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Applications in Research and Drug Development

4-Phenylphenol is a versatile compound with applications spanning multiple industries,
including its use as an intermediate in the synthesis of polymers, dyes, and the fungicide
bitertanol.[9][11][12] For the target audience of this guide, its roles in life sciences and drug
development are of particular importance.

e Antimicrobial Agent: The compound exhibits strong antimicrobial properties against a variety
of bacteria and fungi.[5][9] This makes it a valuable component in disinfectants, antiseptics,
and preservatives, and a subject of research for developing new anti-infective agents.[2][5]

[°]

o Drug Development Intermediate: 4-Phenylphenol serves as a building block in the synthesis
of more complex pharmaceutical compounds.[5][9] Its biphenyl structure can be a key
pharmacophore for interacting with biological targets.

» Endocrine Disruption Research: 4-Phenylphenol is recognized as an endocrine-disrupting
chemical (EDC).[3][6] It functions as an agonist for the estrogen receptor alpha (ERa) and an
antagonist for the androgen receptor (AR).[1][13] This dual activity makes it a critical tool for
studying endocrine signaling pathways, hormone-related diseases, and the toxicological
effects of environmental chemicals.[7][10]

¢ Biochemical Studies: Due to its antioxidant properties, 4-phenylphenol is used in
biochemical research to investigate mechanisms of oxidative stress in cellular systems.[11]

Biological Activity and Signaling Pathways

The most well-characterized biological activity of 4-Phenylphenol is its interaction with nuclear
hormone receptors, which are ligand-activated transcription factors.[4]

Agonism of Estrogen Receptor Alpha (ER)

As an ERa agonist, 4-Phenylphenol mimics the action of the endogenous hormone 17f3-
estradiol.[1][13] Upon binding, it induces a conformational change in the receptor, leading to its
dimerization and translocation to the nucleus. The receptor-ligand complex then binds to
specific DNA sequences known as Estrogen Response Elements (ERES) in the promoter
regions of target genes, recruiting co-activator proteins and initiating gene transcription.[14]
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This pathway is central to many physiological processes and is a key target in breast cancer
research.[13]
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Figure 2. Agonistic action of 4-Phenylphenol on the Estrogen Receptor a signaling pathway.

Antagonism of the Androgen Receptor (AR)
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Conversely, 4-Phenylphenol acts as an antagonist to the Androgen Receptor.[1][13] It
competes with endogenous androgens (like testosterone) for binding to the AR's ligand-binding
pocket.[15] This binding prevents the receptor from adopting its active conformation. As a
result, the recruitment of co-activator proteins is blocked, and the receptor may instead recruit
co-repressor proteins.[16] This inhibits the transcription of androgen-responsive genes, a

mechanism that is fundamental to therapies for prostate cancer.[4][17]
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Figure 3. Antagonistic action of 4-Phenylphenol on the Androgen Receptor signaling pathway.

Safety and Handling

4-Phenylphenol is classified as a hazardous substance. It can cause skin and eye irritation
and may cause respiratory irritation.[1] It is also classified as hazardous to the aquatic
environment.[1] Appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be used when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood.[6] The compound is stable under normal conditions but is
incompatible with strong oxidizing agents, strong bases, and halogens.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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